Cas no 57073-55-9 (rac Timolol Maleate)

rac Timolol Maleate Properties

Names and Identifiers

• rac Timolol Maleate
• (Z)-but-2-enedioic acid,1-(tert-butylamino)-3-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]propan-2-ol
• 3-[3-(tert-butylamino)-2-hydroxypropoxy]-4-morpholino-1,2,5-thiadiazole monomaleate
• but-2-enedioic acid
• Timolol Maleate
• (+/-)-Timolol Maleate
• (+)-3-morpholino-4-(3-t-butylamino-2-hydroxypropoxy)-1,2,5-thiadiazole hydrogen maleate
• 1-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]-3-(tert-butylamino)propan...
• 1-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]-3-(tert-butylamino)propan-2-ol
• 3-morpholino-4-(3-tert-butylamino-2-hydroxypropoxy)-1,2,5-thiadiazole hydrogen maleate
• AC1NTMPT
• EINECS 260-544-1
• HMS3263N19
• LP01189
• NSC312896
• SureCN1588402
• t-butylamino-3-(4-morpholino-1,2,5-thiadiazol-3-yloxy)-2-propanol hydrogen maleate
• 57073-55-9
• NSC-312896
• Tox21_501189
• NSC 312896
• NCGC00261874-01
• S(-)-Timolol maleate
• amino]-3-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]-2-propanol maleate
• CCG-222493
• NCGC00094442-01
• EU-0101189
• SR-01000075294
• NS00087343
• NS00084643
• SR-01000075294-3
• T 6394
• AKOS025397175
• SR-01000075294-1
• 3-(3-(tert-Butylamino)-2-hydroxypropoxy)-4-morpholino-1,2,5-thiadiazole monomaleate
• SCHEMBL1588402
• (+)-3-[3-(tert-butylamino)-2-hydroxypropoxy]-4-morpholino-1,2,5-thiadiazole maleate
• SR-01000075294-4
• (Z)-but-2-enedioic acid;1-(tert-butylamino)-3-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]propan-2-ol
• dl-Timolol maleate
• NCGC00094442-02
• CHEMBL1556000
• (+-)-Timolol maleate
• (S)-1-[(1,1-Dimethylethyl)
• WLRMANUAADYWEA-BTJKTKAUSA-N
• DB-262072
• +Expand

• InChIKey： WLRMANUAADYWEA-BTJKTKAUSA-N
• Inchi： InChI=1S/C13H24N4O3S.C4H4O4/c1-13(2,3)14-8-10(18)9-20-12-11(15-21-16-12)17-4-6-19-7-5-17;5-3(6)1-2-4(7)8/h10,14,18H,4-9H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
• SMILES： CC(C)(C)NCC(COC1=NSN=C1N2CCOCC2)O.C(=CC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 432.16804
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 9
• Monoisotopic Mass: 432.16787042g/mol
• Heavy Atom Count: 29
• Complexity: 429
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 183Ų

Experimental Properties

• LogP: 0.67020
• PSA: 154.34
• Melting Point: 208-210°C